Cas no 857998-13-1 (2-(2-Phenylthiazol-4-yl)acetic acid hydrochloride)

• Product Name: 2-(2-Phenylthiazol-4-yl)acetic acid hydrochloride
• CAS No: 857998-13-1
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• MDL: MFCD07781083
• CID: 842300
• PubChem ID: 16244872
• Update Time: 2025-04-19

2-(2-Phenylthiazol-4-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenylthiazol-4-yl)acetic acid hydrochloride
• 2-(2-phenyl-1,3-thiazol-4-yl)acetic acid,hydrochloride
• 2-phenyl-4-Thiazoleacetic acid hydrochloride
• 4-Thiazoleacetic acid, 2-phenyl-, hydrochloride (1:1)
• 2-(2-phenylthiazol-4-yl)acetic acid HCl
• BS-38493
• 2-(2-phenyl-1,3-thiazol-4-yl)acetic acid;hydrochloride
• MFCD07781083
• AKOS008029245
• 2-(2-Phenylthiazol-4-yl)aceticacidhydrochloride
• FT-0716007
• 4-Thiazoleacetic acid, 2-phenyl-, hydrochloride (1
• A851441
• DTXSID60585803
• (2-Phenyl-1,3-thiazol-4-yl)acetic acid--hydrogen chloride (1/1)
• Z56983080
• 857998-13-1
• (2-phenyl-1,3-thiazol-4-yl)acetic acid hydrochloride

• MDL： MFCD07781083
• Inchi： 1S/C11H9NO2S.ClH/c13-10(14)6-9-7-15-11(12-9)8-4-2-1-3-5-8;/h1-5,7H,6H2,(H,13,14);1H
• InChI Key： ZZPLBAHRNWFEFF-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(CC(=O)O)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.0120774g/mol
• Monoisotopic Mass: 255.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Melting Point: 203.1-205.1℃